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Compound of Interest

Compound Name: Hydrazine monohydrobromide

Cat. No.: B077438 Get Quote

This technical guide provides an in-depth overview of Hydrazine monohydrobromide (CAS

RN: 13775-80-9), a chemical compound relevant to researchers, scientists, and professionals

in drug development. The document details its commercial availability, purity grades, and key

experimental protocols, including synthesis and analytical methods.

Commercial Availability and Purity Grades
Hydrazine monohydrobromide is available from several commercial suppliers in various

purity grades and formulations. It is primarily intended for professional manufacturing, research

laboratories, and industrial or commercial usage.[1][2] It is classified as a dangerous good for

transport and may incur additional shipping charges.[3]

The following table summarizes the commercial sources and typical purity grades available for

Hydrazine monohydrobromide.
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Supplier
Product
Description

Purity Grade CAS Number Reference

TCI America

Hydrazine

Monohydrobromi

de

>98.0%(T) 13775-80-9 [1][4]

TCI America

Hydrazine

Monohydrobromi

de (ca. 50% in

Water)

ca. 50% in Water 13775-80-9 [2][5]

Sigma-Aldrich

Hydrazine

monohydrobromi

de

≥98% 13775-80-9 [6][7]

CP Lab Safety

Hydrazine

Monohydrobromi

de

min 98% (T) 13775-80-9 [8]

Santa Cruz

Biotechnology

Hydrazine

monohydrobromi

de

N/A 13775-80-9 [3]

Career Henan

Chemical Co.

HYDRAZINE

MONOHYDROB

ROMIDE

99% 13775-80-9 [9]

Chemos GmbH

& Co. KG

HYDRAZINE

MONOHYDROB

ROMIDE

N/A 13775-80-9

Physicochemical Properties
Hydrazine monohydrobromide, also known as hydrazinium monobromide, is the

hydrobromide salt of hydrazine.[9]
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Property Value Reference

Molecular Formula H₄N₂·HBr [3][8]

Molecular Weight 112.96 g/mol [8]

Appearance
White to Almost white powder

to crystal

Melting Point 86.0 to 90.0 °C

Solubility Soluble in water

Synonyms
Hydrazinium Monobromide,

Hydrazine hydrobromide
[4][8][9]

Safety and Handling Considerations: Hydrazine monohydrobromide is a hazardous

substance. It is fatal in contact with skin and toxic if swallowed or inhaled. It causes severe skin

burns and eye damage and is suspected of damaging fertility, causing genetic defects, and

causing cancer. It is sensitive to light and air and is hygroscopic. Appropriate personal

protective equipment (PPE) should be worn, and it should be handled in a well-ventilated area.

Experimental Protocols
This section details methodologies for the synthesis, purification, and analysis of hydrazine and

its salts.

A common method for the preparation of Hydrazine monohydrobromide involves the acid-

base reaction between hydrazine and hydrobromic acid.[9]

Methodology: The synthesis can be performed by the controlled addition of aqueous

hydrobromic acid to an aqueous solution of hydrazine.[9] The resulting salt can then be isolated

by crystallization.

The logical workflow for this synthesis is depicted below.
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Synthesis of Hydrazine Monohydrobromide.

While specific protocols for purifying Hydrazine monohydrobromide are not readily available,

general principles for purifying its precursor, hydrazine hydrate, can be applied. Impurities often

consist of total organic carbon (TOC) constituents from the synthesis process.[10]

Methodology via Distillation: One patented process involves reducing TOC in aqueous

hydrazine hydrate solutions through a two-step distillation process.[10]

First Step: An aqueous solution of a salt (e.g., chloride, sulfate) is added to the impure

hydrazine hydrate solution. The mixture is distilled, causing the majority of TOC constituents

to be distilled out along with the water.[10]

Second Step: The remaining mixture of salt and concentrated hydrazine hydrate from the

column bottom is then subjected to a second distillation to separate the purified hydrazine

hydrate from the salt.[10]

Methodology via Solid Adsorbent: Another purification method involves treating the impure

aqueous hydrazine hydrate solution with a solid adsorbent material.[11] This material consists

of microporous particles, such as purely carbon compounds or certain polymers, which can

remove by-products like ketones, alcohols, amines, hydrazones, and azines.[11]
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Accurate analysis of hydrazine is critical. Spectrophotometric methods, gas chromatography

(GC), and high-performance liquid chromatography (HPLC) are commonly used.[12] Due to the

reactivity of hydrazine, analysis often involves a derivatization step to form a stable compound

for quantification.[13]

OSHA-Validated HPLC Protocol (Adapted for Hydrazine): This method involves derivatization

with benzaldehyde to form benzalazine, which is then quantified by HPLC with a UV detector.

[14]

1. Sample Preparation and Extraction:

Samples containing hydrazine are collected.

The hydrazine is extracted from the sample matrix using an appropriate aqueous solution

(e.g., buffered EDTA disodium solution or dilute sulfuric acid).[13][14]

2. Derivatization:

An aliquot of the sample extract is transferred to a vial.[13]

A solution of benzaldehyde in methanol is added to the vial.[13] The hydrazine reacts with

benzaldehyde to form the stable derivative, benzalazine.

The reaction is typically allowed to proceed for a set time (e.g., 5 minutes) before being

heated (e.g., 30 minutes at 80°C) to ensure completion.[13]

3. HPLC Analysis:

Mobile Phase: A suitable mixture, such as acetonitrile and water.

Column: A C18 reverse-phase column is typically used.

Detector: UV detector, with the wavelength set for optimal detection of benzalazine.

Quantification: The concentration of hydrazine in the original sample is determined by

comparing the peak area of the benzalazine derivative to a calibration curve prepared from

standards of known concentration.[14]
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The workflow for this analytical protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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